Cas no 2228314-83-6 (2-3-chloro-4-(difluoromethoxy)phenylpiperidine)

2-Chloro-4-(difluoromethoxy)phenylpiperidine is a specialized chemical compound featuring a piperidine core substituted with a 2-chloro-4-(difluoromethoxy)phenyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the chloro substituent provides electronic modulation for targeted reactivity. Its well-defined stereochemistry and purity make it suitable for applications in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The compound's stability under various conditions and compatibility with further functionalization underscore its utility as a versatile intermediate in synthetic chemistry.
2-3-chloro-4-(difluoromethoxy)phenylpiperidine structure
2228314-83-6 structure
Product Name:2-3-chloro-4-(difluoromethoxy)phenylpiperidine
CAS No:2228314-83-6
MF:C12H14ClF2NO
MW:261.695469379425
CID:6407145
PubChem ID:165969899
Update Time:2025-05-22

2-3-chloro-4-(difluoromethoxy)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 2-3-chloro-4-(difluoromethoxy)phenylpiperidine
    • EN300-1970326
    • 2-[3-chloro-4-(difluoromethoxy)phenyl]piperidine
    • 2228314-83-6
    • Inchi: 1S/C12H14ClF2NO/c13-9-7-8(10-3-1-2-6-16-10)4-5-11(9)17-12(14)15/h4-5,7,10,12,16H,1-3,6H2
    • InChI Key: BQUAHNSNZZJIGV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1CCCCN1)OC(F)F

Computed Properties

  • Exact Mass: 261.0731981g/mol
  • Monoisotopic Mass: 261.0731981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 21.3Ų

2-3-chloro-4-(difluoromethoxy)phenylpiperidine Pricemore >>

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2-3-chloro-4-(difluoromethoxy)phenylpiperidine Related Literature

Additional information on 2-3-chloro-4-(difluoromethoxy)phenylpiperidine

Research Brief on 2-3-chloro-4-(difluoromethoxy)phenylpiperidine (CAS: 2228314-83-6): Recent Advances and Applications

The compound 2-3-chloro-4-(difluoromethoxy)phenylpiperidine (CAS: 2228314-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-3-chloro-4-(difluoromethoxy)phenylpiperidine exhibits high affinity for certain receptor subtypes, which may underlie its therapeutic effects. Researchers have employed advanced computational modeling and in vitro assays to map these interactions, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its pharmacological profile, recent synthetic efforts have aimed at optimizing the production of 2-3-chloro-4-(difluoromethoxy)phenylpiperidine. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating further preclinical and clinical evaluations of the compound.

Furthermore, emerging studies have explored the potential applications of 2-3-chloro-4-(difluoromethoxy)phenylpiperidine in treating neurological disorders. Early-stage animal models have demonstrated its efficacy in modulating neurotransmitter systems, suggesting a possible role in conditions such as Parkinson's disease and chronic pain. However, further research is needed to validate these findings and assess the compound's safety profile.

In conclusion, 2-3-chloro-4-(difluoromethoxy)phenylpiperidine (CAS: 2228314-83-6) represents a promising avenue for drug discovery and development. Its unique chemical structure and biological activity warrant continued investigation, with the potential to yield novel therapeutics for a range of medical conditions. Future research should focus on refining its pharmacological properties, optimizing synthetic methodologies, and advancing translational studies to bridge the gap between bench and bedside.

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